N-(4-chlorophenyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide

• IUPAC Name: N-(4-chlorophenyl)-3-[(4-ethoxyphenyl)-methylsulfamoyl]thiophene-2-carboxamide
• InChI: InChI=1S/C20H19ClN2O4S2/c1-3-27-17-10-8-16(9-11-17)23(2)29(25,26)18-12-13-28-19(18)20(24)22-15-6-4-14(21)5-7-15/h4-13H,3H2,1-2H3,(H,22,24)
• InChI Key: UQQHHYTVWLOOIT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(C)S(=O)(=O)C2=C(SC=C2)C(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C20H19ClN2O4S2
• Molecular Weight: 451.0 g/mol

Description

N-(4-chlorophenyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide, also known as CEP-33779, is a small molecule inhibitor of the NF-κB pathway. The NF-κB pathway is a crucial signaling pathway involved in inflammation, immune response, and cell survival. CEP-33779 has been shown to have potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and inflammatory diseases.

Scientific Research Applications

Synthesis and Characterization

Thiophene derivatives, including compounds structurally related to N-(4-chlorophenyl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide, have been synthesized using various chemical reactions, such as the Gewald reaction, and characterized for their chemical properties. These compounds have been explored for their potential in creating new materials and drugs, showcasing the versatility of thiophene-based compounds in organic synthesis and medicinal chemistry (Pouzet et al., 1998).

Antimicrobial Activity

Several studies have synthesized thiophene derivatives and tested their antimicrobial efficacy. These compounds, including Schiff bases of thiophene derivatives, have shown promising antimicrobial properties against a range of bacterial and fungal pathogens, indicating their potential as lead compounds for the development of new antimicrobial agents (Arora et al., 2013).

Anticancer and Cytotoxic Activities

Research into thiophene-based compounds has also extended into evaluating their cytotoxic activities against various cancer cell lines. These studies suggest the potential of thiophene derivatives in the development of novel anticancer therapies, with some compounds showing significant inhibitory effects on tumor cell proliferation (Mehdhar et al., 2022).

Electrochemical Applications

Thiophene derivatives have been explored for their electrochemical applications, including the synthesis of polymers. The electrochemical polymerization of thiophene derivatives can lead to materials with unique electrical properties, useful in various technological applications, such as organic electronics and sensors (Visy et al., 1994).

Anticonvulsant Properties

Some thiophene derivatives have been investigated for their central nervous system (CNS) depressant activity, including potential anticonvulsant effects. This research indicates the potential of thiophene compounds in the development of new treatments for neurological disorders (Bhattacharjee et al., 2011).